Tetrakis(ethylmethylamino)vanadium(IV), 98% TEMAV
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tetrakis(ethylmethylamino)vanadium(IV), also known as TEMAV, is an organometallic compound . It is a coordination complex of vanadium with four ethylmethylamino ligands . The compound is a dark green liquid .
Molecular Structure Analysis
TEMAV has a molecular weight of 283.35 . Its IUPAC name is vanadium (IV) ethyl (methyl)amide . The InChI code for TEMAV is1S/4C3H8N.V/c4*1-3-4-2;/h4*3H2,1-2H3;/q4*-1;+4
. Chemical Reactions Analysis
TEMAV can initiate the polymerization of olefins to form valuable polymers. It can also catalyze the reaction between alkenes and oxidants to produce epoxides.Physical and Chemical Properties Analysis
TEMAV is a dark green liquid . It is insoluble in water . The compound has a molecular weight of 283.35 .Scientific Research Applications
Atomic Layer Deposition (ALD) of Thin Films
TEMAV has been identified as a crucial precursor for the atomic layer deposition (ALD) of thin films. For example, thin vanadium nitride (VN) layers grown using TEMAV and NH3 plasma at deposition temperatures between 70°C and 150°C exhibited properties close to stoichiometric VN. These VN layers served effectively as diffusion barriers for copper, showcasing high performance up to a temperature of 720°C (Rampelberg et al., 2013). Additionally, vanadium dioxide (VO2) thin films deposited via ALD using TEMAV demonstrated a metal-insulator transition at ∼72°C, indicating potential applications in resistively coupled oscillators and self-selected resistive devices (Bai et al., 2020).
Material Science and Electronics
TEMAV has been leveraged to produce amorphous VO2 thin films that undergo a phase transition, known as the metal-insulator transition, at specific temperatures. This property is of significant interest for applications in smart windows and electronic devices. The ability to deposit VO2 films with high repeatability and stability using ALD processes opens new avenues in the fabrication of electronic components with tunable electrical properties (Bai et al., 2020).
Safety and Hazards
Future Directions
TEMAV is one of numerous organometallic compounds manufactured by American Elements under the trade name AE Organometallics™ . Organometallics are useful reagents, catalysts, and precursor materials with applications in thin film deposition, industrial chemistry, pharmaceuticals, LED manufacturing, and others .
Mechanism of Action
Pharmacokinetics
that is sensitive to air and moisture . These properties could potentially impact its bioavailability and stability.
Action Environment
TEMAV is sensitive to air and moisture , which means that its action, efficacy, and stability could be influenced by environmental factors such as humidity and temperature. Proper storage and handling of TEMAV are essential to maintain its effectiveness. It should be handled under inert gas and protected from moisture .
Properties
IUPAC Name |
ethyl(methyl)azanide;vanadium(4+) |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4C3H8N.V/c4*1-3-4-2;/h4*3H2,1-2H3;/q4*-1;+4 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIPHIZQUERBDLB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC[N-]C.CC[N-]C.CC[N-]C.CC[N-]C.[V+4] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H32N4V |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.